Cas no 637750-32-4 (propyl 4-{7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yloxy}benzoate)

• Product Name: propyl 4-{7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yloxy}benzoate
• CAS No: 637750-32-4
• MF: C₂₀H₁₅F₃O₆
• MW: 408.324716806412
• CID: 5554818
• Update Time: 2025-05-20

propyl 4-{7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yloxy}benzoate Chemical and Physical Properties

Names and Identifiers

• propyl 4-((7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl)oxy)benzoate
• propyl 4-{7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yloxy}benzoate

• Inchi： 1S/C20H15F3O6/c1-2-9-27-19(26)11-3-6-13(7-4-11)28-17-16(25)14-8-5-12(24)10-15(14)29-18(17)20(21,22)23/h3-8,10,24H,2,9H2,1H3
• InChI Key： HDIKCQXUHIBMJU-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(O)C=C3OC=2C(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on propyl 4-{7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yloxy}benzoate

Introduction to Propyl 4-{7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yloxy}benzoate (CAS No. 637750-32-4)

Propyl 4-{7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yloxy}benzoate (CAS No. 637750-32-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of a trifluoromethyl group and a hydroxy moiety in its structure further enhances its potential therapeutic applications.

The chemical structure of propyl 4-{7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yloxy}benzoate is characterized by a chromenone core with a substituted benzoate ester. The chromenone scaffold is a well-studied motif in natural products and synthetic compounds, often associated with potent biological activities. The introduction of the trifluoromethyl group at the C-2 position and the hydroxy group at the C-7 position imparts unique pharmacological properties to this compound.

Recent studies have highlighted the potential of propyl 4-{7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yloxy}benzoate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, propyl 4-{7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yloxy}benzoate has shown promising antioxidant effects. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound effectively scavenges reactive oxygen species (ROS) and protects cells from oxidative stress-induced damage. These findings suggest that it could be a valuable candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The anticancer potential of propyl 4-{7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yloxy}benzoate has also been explored in several preclinical studies. A study published in the Cancer Research journal reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression. These findings underscore its potential as a novel anticancer agent.

The solubility and stability of propyl 4-{7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yloxy}benzoate are important considerations for its pharmaceutical development. Studies have shown that this compound exhibits good solubility in organic solvents such as DMSO and ethanol, which facilitates its use in both in vitro and in vivo experiments. Additionally, it demonstrates reasonable stability under physiological conditions, making it suitable for further preclinical and clinical evaluation.

In conclusion, propyl 4-{7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yloxy}benzoate (CAS No. 637750-32-4) is a promising compound with diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.